Cas no 1246304-36-8 (1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt))

• Product Name: 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt)
• CAS No: 1246304-36-8
• MF: C₄₆H₈₄Cl₂N₅NaO₉P+
• MW: 976.1
• CID: 4726840
• PubChem ID: 145710009
• Update Time: 2025-06-13

1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) Chemical and Physical Properties

Names and Identifiers

• CID 145710009
• 1,2-dipalMitoyl-sn-glycero-3-phosphoethanolaMine-N-{6-[(cyanur)aMino]hexanoyl} (sodiuM salt)
• 16:0 CYANUR CAP PE
• Hexadecanoic acid, 1,1'-[(1R)-1-[13-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-hydroxy-3-oxido-8-oxo-2,4-dioxa-7-aza-3-phosphatridec-1-yl]-1,2-ethanediyl] ester, sodium salt (1:1)
• 1246304-36-8
• Hexadecanoicacid,1,1'-[(1R)-1-[13-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3-hydroxy-3-oxido-8-oxo-2,4-dioxa-7-aza-3-phosphatridec-1-yl]-1,2-ethanediyl]ester,sodiumsalt(1:1)
• 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt)

• Inchi： 1S/C46H84Cl2N5O9P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-33-42(55)59-38-40(62-43(56)34-30-26-24-22-20-18-16-14-12-10-8-6-4-2)39-61-63(57,58)60-37-36-49-41(54)32-28-27-31-35-50-46-52-44(47)51-45(48)53-46;/h40H,3-39H2,1-2H3,(H,49,54)(H,57,58)(H,50,51,52,53);/q;+1/t40-;/m1./s1
• InChI Key： JEHYGDHPXHADOV-YPMTVOEDSA-N
• SMILES： ClC1N=C(N=C(N=1)NCCCCCC(NCCOP(=O)(O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)=O)Cl.[Na+]

Computed Properties

• Exact Mass: 974.5281409g/mol
• Monoisotopic Mass: 974.5281409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 64
• Rotatable Bond Count: 47
• Complexity: 1160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188

Additional information on 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt)

Introduction to 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) and Its Applications in Modern Biomedicine

The compound with the CAS number 1246304-36-8, specifically 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt), represents a significant advancement in the field of bioconjugation and nanomedicine. This lipid-based molecule has garnered considerable attention due to its unique structural properties and versatile applications in drug delivery systems, diagnostics, and biomolecular research. The chemical composition of this compound, featuring a palmitoyl diacyl group and a cyanuryl amino hexanoyl moiety, endows it with exceptional stability and functional adaptability, making it a valuable tool in the development of next-generation therapeutics.

In recent years, the pharmaceutical industry has witnessed a surge in the use of lipid-based nanoparticles (LNPs) for delivering nucleic acids such as mRNA and siRNA. 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) has emerged as a critical component in the formulation of LNPs due to its ability to enhance cargo protection and cellular uptake. The presence of the palmitoyl groups contributes to the hydrophobic core of the LNP, while the phosphoethanolamine moiety ensures optimal biocompatibility and interaction with cellular membranes. This balance of hydrophobic and hydrophilic regions makes it an ideal candidate for stabilizing nucleic acid payloads during storage and facilitating their entry into target cells.

One of the most compelling applications of 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) is in the development of COVID-19 vaccines. The Pfizer-BioNTech mRNA vaccine, for instance, relies on LNPs derived from this compound to deliver mRNA encoding viral proteins. The cyanuryl amino hexanoyl group further enhances the functionality of the LNP by providing a site for conjugation with targeting ligands or imaging agents. This dual functionality allows for precise delivery to specific tissues or cells while enabling non-invasive tracking of vaccine distribution using advanced imaging techniques.

Advances in materials science have also leveraged 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) for creating stimuli-responsive drug delivery systems. Researchers have engineered LNPs that release their payloads in response to specific biological triggers such as pH changes, temperature fluctuations, or enzymatic activity. The structural versatility of this compound allows for modifications that enhance its responsiveness to these stimuli, thereby improving therapeutic efficacy and reducing side effects. Such innovations are particularly promising for treating diseases that require localized and timed drug release.

The diagnostic field has not been left untouched by the potential of 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt). By conjugating this lipid with fluorescent dyes or radioactive isotopes, researchers can develop highly sensitive probes for imaging tumors, tracking immune cell migration, or detecting biomarkers associated with various diseases. The stability provided by the palmitoyl groups ensures that these probes remain intact during biological assays, while the phosphoethanolamine moiety facilitates their interaction with biological targets. These advancements are paving the way for more accurate and early-stage disease detection.

The synthesis and modification of 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) have been refined through cutting-edge chemical methodologies. Techniques such as solid-phase synthesis and click chemistry have enabled researchers to introduce diverse functional groups with high precision. This level of control is essential for tailoring the compound's properties to specific applications, whether it be enhancing its solubility, improving its biodegradability, or optimizing its targeting capabilities. Such synthetic advancements are crucial for translating laboratory discoveries into viable clinical solutions.

The future prospects of 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) are vast and multifaceted. As our understanding of disease mechanisms grows deeper, so too does our ability to design targeted therapies using this versatile lipid platform. Innovations in gene editing technologies like CRISPR-Cas9 are also expected to benefit from LNPs derived from this compound, enabling more efficient and precise genetic interventions. Furthermore, the integration of nanotechnology with artificial intelligence promises to accelerate the discovery of novel bioconjugates based on 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt).

In conclusion,1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-{6-[(cyanur)amino]hexanoyl} (sodium salt) stands as a cornerstone in modern biomedicine due to its multifunctionality and adaptability across various therapeutic and diagnostic applications. Its unique chemical structure continues to inspire innovation in drug delivery systems, diagnostics tools, and biomolecular research. As scientific understanding evolves，this compound will undoubtedly play an increasingly pivotal role in advancing healthcare solutions worldwide.